4-(3,4-Difluorobenzoyl)-2-methylpyridine
Overview
Description
Synthesis Analysis
The synthesis of 4-(3,4-Difluorobenzoyl)-2-methylpyridine likely involves the reaction of 3,4-Difluorobenzoyl chloride with 2-methylpyridine . 3,4-Difluorobenzoyl chloride is a commonly used reagent in organic synthesis .Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It likely contains a pyridine ring with a methyl group at the 2-position and a 3,4-difluorobenzoyl group at the 4-position .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its structure and the properties of similar compounds. For example, 3,4-Difluorobenzoyl chloride has a molecular weight of 176.55 g/mol, a refractive index of 1.5114, and a density of 1.403 g/mL at 25 °C .Scientific Research Applications
Supramolecular Associations and Crystal Structures
Studies have demonstrated the formation of supramolecular associations and crystal structures through hydrogen bonding and other noncovalent interactions in compounds similar to "4-(3,4-Difluorobenzoyl)-2-methylpyridine." For instance, the crystal structure determinations of proton-transfer compounds involving aromatic carboxylic acids and various pyridine derivatives highlight the role of hydrogen bonding in forming 1D–3D framework structures (Khalib et al., 2014). These findings suggest that compounds like "this compound" could form intricate crystal structures that are significant for material science and molecular engineering.
Molecular Salts and Coordination Polymers
Research on molecular salts formed from reactions between amino pyridines and various acids shows that proton transfer to the pyridine nitrogen atom is a common phenomenon, leading to the formation of salts with supramolecular heterosynthons. This indicates potential applications in designing new molecular materials with specific properties (Hanif et al., 2020). Similarly, coordination polymers constructed from pyridine derivatives and metal ions have been explored for their structural characteristics and potential applications in catalysis and material science (Pedireddi & Varughese, 2004).
Luminescence and Photophysical Properties
Certain pyridine derivatives have been investigated for their luminescence and photophysical properties, suggesting the possibility of utilizing "this compound" in the development of luminescent materials or in photophysical studies (Grepioni et al., 2015). These applications are particularly relevant in the fields of optoelectronics and information security.
Chemical Synthesis and Reactivity
The derivatization of N-linked carbohydrates for mass spectrometry analysis using aminopyridine derivatives highlights the chemical reactivity and utility of pyridine-based compounds in analytical chemistry (Harvey, 2000). This suggests potential applications in the synthesis and analysis of complex molecules, including pharmaceuticals and biologically active compounds.
Mechanism of Action
Properties
IUPAC Name |
(3,4-difluorophenyl)-(2-methylpyridin-4-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO/c1-8-6-10(4-5-16-8)13(17)9-2-3-11(14)12(15)7-9/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMSRNGHQVCPTRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)C(=O)C2=CC(=C(C=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501224866 |
Source
|
| Record name | (3,4-Difluorophenyl)(2-methyl-4-pyridinyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501224866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1187167-50-5 |
Source
|
| Record name | (3,4-Difluorophenyl)(2-methyl-4-pyridinyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187167-50-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3,4-Difluorophenyl)(2-methyl-4-pyridinyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501224866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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